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Compound of Interest

Compound Name: Verrucofortine

Cat. No.: B1682208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Verrucofortine is a fungal metabolite produced by several species of Penicillium.[1][2] As a

diketopiperazine alkaloid derived from tryptophan and leucine, its biological activities and

potential pharmacological effects are of interest to the scientific community.[2] Accurate and

precise quantification of verrucofortine is crucial for research and development, requiring the

use of a well-characterized analytical standard.

These application notes provide detailed protocols for the preparation, handling, and analysis

of verrucofortine standards for analytical chemistry applications, including High-Performance

Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem

mass spectrometry (LC-MS/MS).

Physicochemical Properties of Verrucofortine
A thorough understanding of the physicochemical properties of verrucofortine is essential for

its proper handling and use as an analytical standard.
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Property Value Source

Chemical Formula C₂₄H₃₁N₃O₃ [1][3][4]

Molecular Weight 409.53 g/mol [3][5]

Appearance Pale yellow residue or oil [1][3]

Purity >98% [1][4]

Solubility

Soluble in Dimethyl sulfoxide

(DMSO), Dimethylformamide

(DMF), Ethanol, and Methanol.

[1][3][4]

Safety and Handling Precautions
Verrucofortine is a bioactive fungal metabolite and should be handled with care. While acute

toxicity studies in mice showed no apparent toxic effects at high doses, it is recommended to

treat all fungal metabolites with caution.[2][6]

Personal Protective Equipment (PPE):

Wear protective gloves, a laboratory coat, and safety glasses.[7][8]

Handling:

Avoid contact with skin, eyes, and clothing.[7]

Avoid inhalation of vapor or mist.[7]

Handle in a well-ventilated area, preferably in a chemical fume hood.[7][8]

First Aid Measures:

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration and consult

a physician.[7]

In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes.[7]
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In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[7]

If swallowed: Call a physician or Poison Control Center immediately. Do not induce vomiting.

[7]

Preparation of Verrucofortine Standard Solutions
Accurate preparation of standard solutions is fundamental for reliable quantification.

Materials and Equipment
Verrucofortine analytical standard (≥98% purity)

Analytical balance

Volumetric flasks (Class A)

Micropipettes

Solvent: HPLC-grade Dimethyl sulfoxide (DMSO) or Methanol

Protocol for Preparation of a 1 mg/mL Primary Stock
Solution

Accurately weigh approximately 1 mg of the verrucofortine standard using an analytical

balance.

Quantitatively transfer the weighed verrucofortine to a 1 mL Class A volumetric flask.

Add a small amount of the chosen solvent (DMSO or Methanol) to dissolve the solid.

Once dissolved, fill the volumetric flask to the mark with the solvent.

Cap the flask and invert it several times to ensure homogeneity.

Label the flask clearly with the compound name, concentration, solvent, and preparation

date.
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Preparation of Working Standard Solutions
Prepare a series of working standard solutions by serial dilution of the primary stock solution

with the mobile phase to be used in the analytical method. These working standards should

bracket the expected concentration range of the samples.

Storage and Stability
Proper storage is critical to maintain the integrity of the verrucofortine standard.

Condition Duration Recommendation

Long-term Months to years
Store at -20°C in a dry, dark

place.[1][3][4]

Short-term Days to weeks Store at 0-4°C.[3]

Stock Solutions Months
Store stock solutions at -20°C.

[3]

Note: Verrucofortine is shipped under ambient temperature as a non-hazardous chemical and

is stable for a few weeks during ordinary shipping.[3]

Analytical Methodologies
The following are proposed starting methods for the quantification of verrucofortine. These

methods are based on common practices for the analysis of similar fungal metabolites and

should be validated for their intended use.

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
This method is suitable for routine analysis and quantification of verrucofortine in relatively

clean sample matrices.

Instrumentation:

HPLC system with a UV detector
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Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

Chromatographic Conditions:

Parameter Recommended Condition

Mobile Phase
A: Water with 0.1% Formic AcidB: Acetonitrile

with 0.1% Formic Acid

Gradient

Start with 30% B, increase to 90% B over 15

minutes, hold for 5 minutes, then return to initial

conditions.

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Detection Wavelength
Scan for optimal wavelength (e.g., 210-400 nm);

a starting point could be 254 nm.

Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS)
LC-MS/MS offers higher sensitivity and selectivity, making it ideal for complex matrices and

low-level quantification.

Instrumentation:

LC-MS/MS system with an electrospray ionization (ESI) source

LC Conditions:

Utilize the same column and mobile phase as the HPLC-UV method, but a lower flow rate

(e.g., 0.4-0.6 mL/min) may be optimal for MS interfacing.

MS/MS Conditions:
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Parameter Recommended Condition

Ionization Mode Positive Electrospray Ionization (ESI+)

Precursor Ion (Q1) [M+H]⁺ = 410.2 m/z

Product Ions (Q3)

To be determined by infusion of a standard

solution and performing a product ion scan.

Potential fragments could arise from the loss of

the acetyl group or cleavage of the piperazine

ring.

Collision Energy
To be optimized for the specific instrument and

transitions.

Experimental Workflows (Graphviz)

Standard Preparation Workflow

Weigh Verrucofortine Standard

Dissolve in Volumetric Flask

Create Primary Stock Solution (1 mg/mL)

Perform Serial Dilutions

Prepare Working Standards
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Click to download full resolution via product page

Caption: Workflow for preparing verrucofortine analytical standards.

Analytical Quantification Workflow

Prepare Sample and Standards

Inject into HPLC or LC-MS/MS

Chromatographic Separation

Detection (UV or MS/MS)

Data Acquisition and Processing

Quantification using Calibration Curve

Click to download full resolution via product page

Caption: General workflow for the analytical quantification of verrucofortine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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